Cas no 5580-51-8 (n-(4-Bromophenyl)(phenyl)methylacetamide)

• Product Name: n-(4-Bromophenyl)(phenyl)methylacetamide
• CAS No: 5580-51-8
• MF: C₁₅H₁₄BrNO
• MW: 304.18176317215
• CID: 1595598
• PubChem ID: 15555306
• Update Time: 2025-06-10

n-(4-Bromophenyl)(phenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[(4-ethoxy-3-methoxyphenyl)methylene]-, (5Z)-
• N-[(4-BroMophenyl)(phenyl)Methyl]acetaMide
• N-[(4-bromophenyl)-phenylmethyl]acetamide
• MFCD21609713
• DTXSID60574050
• CS-0212052
• BS-28829
• AKOS025295469
• 5580-51-8
• n-(4-Bromophenyl)(phenyl)methylacetamide

• Inchi： 1S/C15H14BrNO/c1-11(18)17-15(12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-10,15H,1H3,(H,17,18)
• InChI Key： QHNATQUGXSUBRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 303.02600
• Monoisotopic Mass: 279.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 3.4

Experimental Properties

• Density: 1.333
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.626
• PSA: 32.59000
• LogP: 4.51490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on n-(4-Bromophenyl)(phenyl)methylacetamide

Comprehensive Overview of N-(4-Bromophenyl)(phenyl)methylacetamide (CAS No. 5580-51-8): Properties, Applications, and Industry Insights

N-(4-Bromophenyl)(phenyl)methylacetamide (CAS No. 5580-51-8) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This acetamide derivative features a bromophenyl group, which enhances its reactivity and utility in synthetic applications. The compound's molecular structure, C15H14BrNO, combines a phenyl ring with a bromine substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers frequently seek high-purity N-(4-Bromophenyl)(phenyl)methylacetamide for its role in developing advanced materials and drug candidates.

In recent years, the demand for CAS 5580-51-8 has surged due to its relevance in medicinal chemistry and material science. A trending topic in online searches revolves around its potential applications in targeted drug delivery systems and small-molecule inhibitors. Users often inquire about its synthesis protocol, solubility, and stability under various conditions, reflecting the compound's versatility. Additionally, discussions on green chemistry have prompted interest in eco-friendly production methods for this brominated acetamide, aligning with global sustainability goals.

The physicochemical properties of N-(4-Bromophenyl)(phenyl)methylacetamide contribute to its industrial significance. With a melting point range of 120–125°C and moderate solubility in polar organic solvents like DMSO and ethanol, it is compatible with diverse reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for laboratories requiring research-grade chemicals. Notably, its molecular weight of 304.18 g/mol and logP value (~3.2) suggest favorable pharmacokinetic properties for drug development.

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In conclusion, N-(4-Bromophenyl)(phenyl)methylacetamide (CAS No. 5580-51-8) exemplifies the intersection of fine chemical manufacturing and applied research. Its adaptability across pharmaceutical intermediates, agrochemical formulations, and advanced material science positions it as a compound of enduring relevance. By addressing both technical specifications and market-driven inquiries, this overview bridges the gap between academic knowledge and industrial practice.